Cas no 921770-63-0 (Cyclohexanone, 2-bromo-3-ethyl-, (2S,3R)-)

• Product Name: Cyclohexanone, 2-bromo-3-ethyl-, (2S,3R)-
• CAS No: 921770-63-0
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 743224
• PubChem ID: 71422029
• Update Time: 2025-04-19

Cyclohexanone, 2-bromo-3-ethyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-bromo-3-ethyl-, (2S,3R)-
• (2S,3R)-2-bromo-3-ethylcyclohexan-1-one
• DTXSID60841072
• 921770-63-0

• Inchi： 1S/C8H13BrO/c1-2-6-4-3-5-7(10)8(6)9/h6,8H,2-5H2,1H3/t6-,8+/m1/s1
• InChI Key： LUVVJRSICOPRSN-SVRRBLITSA-N
• SMILES： Br[C@@H]1C(CCC[C@H]1CC)=O

Computed Properties

• Exact Mass: 204.01498g/mol
• Monoisotopic Mass: 204.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų